3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine

• IUPAC Name: [5-[(3-methoxyphenoxy)methyl]-1,2-oxazol-3-yl]-(3-methoxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H22N2O5/c1-22-13-5-3-6-14(9-13)24-12-16-10-17(19-25-16)18(21)20-8-4-7-15(11-20)23-2/h3,5-6,9-10,15H,4,7-8,11-12H2,1-2H3
• InChI Key: QJHJIQAFDKYNDD-UHFFFAOYSA-N
• Canonical SMILES: COC1CCCN(C1)C(=O)C2=NOC(=C2)COC3=CC=CC(=C3)OC
• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol

Description

3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as JNJ-5207852 and is primarily used in the field of neuroscience and drug development.

Mechanism of Action

The mechanism of action of 3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine involves its binding to the kappa opioid receptor. This binding inhibits the activation of the receptor, leading to a decrease in the release of neurotransmitters such as dopamine and serotonin. This decrease in neurotransmitter release results in a reduction in pain, stress, and addiction-related behaviors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its action on the kappa opioid receptor. This compound has been found to reduce pain and stress-related behaviors in animal models, making it a potential candidate for the treatment of chronic pain and anxiety disorders. Additionally, this compound has also been found to reduce drug-seeking behaviors in animal models, making it a potential candidate for the treatment of addiction.

Advantages and Limitations for Lab Experiments

The advantages of using 3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine in lab experiments include its high selectivity for the kappa opioid receptor, its ability to reduce pain, stress, and addiction-related behaviors, and its potential for drug development. However, limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine. One potential direction is the development of this compound as a potential treatment for chronic pain and anxiety disorders. Another potential direction is the development of this compound as a potential treatment for addiction. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine involves several steps. The first step involves the reaction of 3-methoxyphenol with 3-bromopropene to form 3-(3-methoxyphenoxy)prop-1-ene. The second step involves the reaction of 3-(3-methoxyphenoxy)prop-1-ene with hydroxylamine hydrochloride to form 3-(3-methoxyphenoxy)-N-hydroxyprop-2-enamide. The third step involves the reaction of 3-(3-methoxyphenoxy)-N-hydroxyprop-2-enamide with piperidine to form 3-(3-methoxyphenoxy)-N-(piperidin-1-yl)prop-2-enamide. The final step involves the reaction of 3-(3-methoxyphenoxy)-N-(piperidin-1-yl)prop-2-enamide with phosgene to form this compound.

Scientific Research Applications

3-methoxy-1-({5-[(3-methoxyphenoxy)methyl]-3-isoxazolyl}carbonyl)piperidine has shown potential pharmacological properties that make it useful in scientific research. This compound has been extensively studied in the field of neuroscience, where it has been found to act as a potent and selective antagonist of the kappa opioid receptor. This receptor is involved in the regulation of pain, stress, and addiction, making it an attractive target for drug development.